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Compound of Interest

Compound Name: Midodrine

Cat. No.: B1676580

For Researchers, Scientists, and Drug Development Professionals

Introduction

Midodrine is a peripherally acting alpha-1 adrenergic agonist used clinically for the treatment
of symptomatic orthostatic hypotension. It is a prodrug that is enzymatically hydrolyzed to its
active metabolite, desglymidodrine. This guide provides an in-depth overview of the chemical
structure and solubility properties of midodrine, crucial information for its formulation,
development, and research applications.

Chemical Structure and Identifiers

Midodrine, chemically known as (z)-2-amino-N-(3-hydroxy-2,5-
dimethoxyphenethyl)acetamide, is a synthetic phenyl-ethanolamine derivative. Its structure
features a dimethoxy-substituted benzene ring, a hydroxyl group, and a glycinamide side chain.
The presence of a chiral center at the B-carbon of the ethanolamine moiety results in two
enantiomers, with the racemic mixture being used therapeutically. The hydrochloride salt is the
common pharmaceutical form.

Below is a diagram illustrating the chemical structure of Midodrine.
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 To cite this document: BenchChem. [Midodrine: A Comprehensive Technical Guide on its
Chemical Structure and Solubility Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1676580#midodrine-s-chemical-structure-and-
solubility-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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